Benzoic acid [3,4-dihydroxy-5-(5-methyl-2,4-dioxo-1-pyrimidinyl)-2-oxolanyl]methyl ester

• Molecular Formula: C17H18N2O7
• Molecular Weight: 362.3 g/mol
• IUPAC Name: [3,4-dihydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C17H18N2O7/c1-9-7-19(17(24)18-14(9)22)15-13(21)12(20)11(26-15)8-25-16(23)10-5-3-2-4-6-10/h2-7,11-13,15,20-21H,8H2,1H3,(H,18,22,24)
• InChI Key: MBXHULDEJNNQLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2C(C(C(O2)COC(=O)C3=CC=CC=C3)O)O

Description

Benzoic acid [3,4-dihydroxy-5-(5-methyl-2,4-dioxo-1-pyrimidinyl)-2-oxolanyl]methyl ester is a pyrimidine nucleoside.

Scientific Research Applications

Synthesis and Structural Analysis

• Benzoic acid derivatives have been synthesized for various research purposes. For instance, the synthesis of 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl] benzoic acid methyl ester demonstrated its molecular structure and crystal formation, offering insights into its potential applications in chemical research (H. Ming & D. South, 2004).

Spectroscopic Studies

• Spectroscopic studies, such as FT-IR and NMR, have been conducted on benzoic acid derivatives, including 2,4-dihydroxybenzamides, to analyze their structural and spectral properties. This research aids in understanding the similarities and differences in spectral characteristics among various benzoic acid derivatives (M. Takač & Dražen Vikić Topić, 2004).

Pharmaceutical Research

• In pharmaceutical research, benzoic acid derivatives have been studied for their potential medicinal applications. For example, Piper species have been analyzed for benzoic acid derivatives, revealing their antiparasitic activity, which could be significant in developing new therapeutic agents (Ninoska Flores et al., 2008).

Molecular Design and Drug Discovery

• The field of drug discovery has seen the application of benzoic acid derivatives in the de novo design of molecules with tailored biological activity. This includes combining allosteric and active site binding motifs in molecular design, showcasing the versatility of these compounds in medicinal chemistry (Jan Lanz & Rainer Riedl, 2014).

Analytical Chemistry

• Benzoic acid derivatives have been used in analytical chemistry, like in the determination of benzoic acid in soft drinks using gas chromatography. This application highlights their role in developing analytical methodologies for food and beverage industry quality control (Zaifa Pan et al., 2005).